Cas no 1261762-43-9 (2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile)

• Product Name: 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile
• CAS No: 1261762-43-9
• MF: C₁₄H₁₀F₃N₃O
• MW: 293.243913173676
• CID: 4929168
• Update Time: 2025-07-15

2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H10F3N3O/c15-14(16,17)21-11-3-1-9(2-4-11)12-8-20-13(19)7-10(12)5-6-18/h1-4,7-8H,5H2,(H2,19,20)
• InChI Key： MYWMCCHSTNIXTA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=NC(=CC=1CC#N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 3
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile

Introduction to 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile (CAS No. 1261762-43-9)

2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1261762-43-9, represents a confluence of structural complexity and functional versatility, making it a subject of intense research interest. The molecular framework of this compound integrates several key pharmacophoric elements, including an amino group, a pyridine core, and a trifluoromethoxy-substituted phenyl ring, which collectively contribute to its unique chemical and biological properties.

The pyridine core is a hallmark of many bioactive molecules, often serving as a scaffold for interactions with biological targets such as enzymes and receptors. In the case of 2-amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile, the presence of the amino group at the 2-position and the acetonitrile moiety at the 4-position further enhances its potential for functionalization and derivatization. These structural features are particularly attractive for drug discovery efforts, as they provide multiple sites for chemical manipulation while maintaining overall stability.

The 4-(trifluoromethoxy)phenyl substituent is another critical component of this compound, imparting both electronic and steric effects that can modulate its interactions with biological systems. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability and binding affinity, a phenomenon often attributed to its lipophilicity and electron-withdrawing properties. This makes 2-amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile an appealing candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. Studies utilizing these methodologies have suggested that 2-amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile may exhibit inhibitory activity against various targets relevant to human health. For instance, preliminary docking studies have indicated potential interactions with kinases and other enzymes implicated in inflammatory pathways, positioning this compound as a promising lead for further investigation.

The synthesis of 2-amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process typically involves condensation reactions, nucleophilic substitutions, and protective group strategies to achieve the desired regioselectivity and purity. Each synthetic step is meticulously optimized to ensure high yields and minimal byproduct formation, underscoring the importance of robust synthetic methodologies in pharmaceutical research.

In parallel with its synthetic development, significant efforts have been directed toward exploring the biological activity of 2-amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile. In vitro assays have revealed intriguing pharmacological profiles, including anti-inflammatory and antioxidant properties. These findings are particularly noteworthy given the growing recognition of inflammation as a central pathological mechanism in numerous diseases. Moreover, the compound's ability to modulate redox signaling pathways suggests potential therapeutic applications in conditions characterized by oxidative stress.

The integration of 2-amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile into drug discovery pipelines has been facilitated by its compatibility with various chemical libraries and screening platforms. High-throughput screening (HTS) campaigns have been employed to identify derivatives with enhanced potency or selectivity, further validating its utility as a scaffold for medicinal chemistry innovation. Such approaches are essential for accelerating the development of next-generation therapeutics that address unmet medical needs.

From a regulatory perspective, the characterization of 2-amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile has been conducted in accordance with established guidelines to ensure compliance with safety and quality standards. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been utilized to confirm its identity and purity. These rigorous analytical procedures are critical for supporting preclinical and clinical investigations where accuracy is paramount.

The future prospects for 2-amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile are bright, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved therapeutic efficacy. Additionally, advances in biocatalysis and green chemistry may offer sustainable alternatives for large-scale synthesis, aligning with global initiatives toward environmentally responsible drug development.

In conclusion,2-amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile (CAS No. 1261762-43-9) exemplifies the intersection of structural innovation and biological function in modern medicinal chemistry. Its unique combination of pharmacophoric elements positions it as a valuable asset in the quest for new treatments across multiple therapeutic areas. As research continues to uncover its full potential, this compound is poised to make significant contributions to human health through targeted drug discovery efforts.